Cas no 89196-55-4 (2-Propanone, 1-(triphenylphosphoranyl)-)

• Product Name: 2-Propanone, 1-(triphenylphosphoranyl)-
• CAS No: 89196-55-4
• MF: C₂₁H₂₀OP
• MW: 319.356666564941
• CID: 609237
• PubChem ID: 196995
• Update Time: 2025-04-19

2-Propanone, 1-(triphenylphosphoranyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(triphenylphosphoranyl)-
• 2-oxopropyl(triphenyl)phosphanium
• SCHEMBL670355
• DTXSID80276746
• acetylmethyltriphenyl-phosphorane
• 89196-55-4

• Inchi： 1S/C21H20OP/c1-18(22)17-23(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-16H,17H2,1H3/q+1
• InChI Key： JNNWBCPZJMSRRI-UHFFFAOYSA-N
• SMILES： [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C)=O

Computed Properties

• Exact Mass: 319.125
• Monoisotopic Mass: 319.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 30.66000
• LogP: 3.56950